Cas no 2361791-83-3 (1-{4-3-(1,3-dioxolan-2-yl)piperidine-1-carbonylpiperidin-1-yl}prop-2-en-1-one)

• Product Name: 1-{4-3-(1,3-dioxolan-2-yl)piperidine-1-carbonylpiperidin-1-yl}prop-2-en-1-one
• CAS No: 2361791-83-3
• MF: C₁₇H₂₆N₂O₄
• MW: 322.399344921112
• CID: 6602781
• PubChem ID: 145904222
• Update Time: 2025-06-18

1-{4-3-(1,3-dioxolan-2-yl)piperidine-1-carbonylpiperidin-1-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-3-(1,3-dioxolan-2-yl)piperidine-1-carbonylpiperidin-1-yl}prop-2-en-1-one
• 1-[4-[3-(1,3-Dioxolan-2-yl)piperidine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one
• Z3672062991
• 1-(4-(3-(1,3-Dioxolan-2-yl)piperidine-1-carbonyl)piperidin-1-yl)prop-2-en-1-one
• 2361791-83-3
• 1-{4-[3-(1,3-dioxolan-2-yl)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one
• EN300-26577273

• Inchi： 1S/C17H26N2O4/c1-2-15(20)18-8-5-13(6-9-18)16(21)19-7-3-4-14(12-19)17-22-10-11-23-17/h2,13-14,17H,1,3-12H2
• InChI Key： OVNJTQICTGNZRL-UHFFFAOYSA-N
• SMILES： O1CCOC1C1CCCN(C(C2CCN(C(C=C)=O)CC2)=O)C1

Computed Properties

• Exact Mass: 322.18925731g/mol
• Monoisotopic Mass: 322.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.1Ų

Additional information on 1-{4-3-(1,3-dioxolan-2-yl)piperidine-1-carbonylpiperidin-1-yl}prop-2-en-1-one

Introduction to Compound CAS No. 2361791-83-3: 1-{4-[3-(1,3-dioxolan-2-yl)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one

1-{4-[3-(1,3-dioxolan-2-yl)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one, with the CAS number 2361791-83-3, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of piperidines and features a unique structural arrangement that includes a dioxolane ring and an acrylonitrile moiety. The intricate structure of this compound offers a promising platform for the development of novel therapeutic agents.

The synthesis of 1-{4-[3-(1,3-dioxolan-2-yl)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one has been extensively studied, with several methods reported in the literature. One of the most notable synthetic routes involves the coupling of a piperidine derivative with a dioxolane-containing reagent, followed by a subsequent carbonylation step. This approach has been optimized to achieve high yields and purity, making it suitable for large-scale production.

Recent research has focused on the biological activity of CAS No. 2361791-83-3. Studies have shown that this compound exhibits potent anti-inflammatory properties, which are attributed to its ability to modulate key signaling pathways involved in inflammation. Specifically, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 1-{4-[3-(1,3-dioxolan-2-yl)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one has also demonstrated promising neuroprotective properties. Preclinical studies have shown that it can reduce neuronal damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that this compound may have therapeutic potential in the treatment of neurological disorders.

The pharmacokinetic properties of CAS No. 2361791-83-3 have also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound is rapidly absorbed from the gastrointestinal tract and has a long half-life, allowing for once-daily dosing regimens. These properties make it an attractive candidate for further clinical development.

To further explore the therapeutic potential of 1-{4-[3-(1,3-dioxolan-2-yl)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various inflammatory and neurological conditions. Preliminary results from these trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, CAS No. 2361791-83-3, or 1-{4-[3-(1,3-dioxolan-2-yl)piperidine-1-carbonyl]piperidin-1-yl}prop-2-en-1-one, is a highly promising compound with diverse biological activities. Its anti-inflammatory and neuroprotective properties make it a valuable candidate for the development of novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in clinical settings.